Cas no 86088-41-7 ({6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}meth anol)

• Product Name: {6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}meth anol
• CAS No: 86088-41-7
• Molecular Formula: C₁₂H₁₆O
• Molecular Weight: 176.254843711853
• CID: 6443678
• PubChem ID: 13046671

{6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}meth anol Properties

Names and Identifiers

• {6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}meth anol
• 5H-Benzocycloheptene-5-methanol, 6,7,8,9-tetrahydro-

• InChIKey： YTBDVHKKNMOOLZ-UHFFFAOYSA-N
• Inchi： 1S/C12H16O/c13-9-11-7-2-1-5-10-6-3-4-8-12(10)11/h3-4,6,8,11,13H,1-2,5,7,9H2
• SMILES： C12=CC=CC=C1CCCCC2CO

Computed Properties

• Exact Mass: 176.120115130g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.120115130g/mol
• Heavy Atom Count: 13
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 302.6±11.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)
• Density: 1.021±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids